Cas no 2224315-07-3 (3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide)

• Product Name: 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide
• CAS No: 2224315-07-3
• MF: C₈H₁₀N₂O₃S₂
• MW: 246.306599140167
• CID: 5415068
• PubChem ID: 132390279
• Update Time: 2025-11-03

3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide
• EN300-26581118
• 3-Ethenylsulfonyl-N-(1,2-thiazol-4-yl)propanamide
• Z3015821469
• AKOS034122518
• 2224315-07-3

• Inchi： 1S/C8H10N2O3S2/c1-2-15(12,13)4-3-8(11)10-7-5-9-14-6-7/h2,5-6H,1,3-4H2,(H,10,11)
• InChI Key： MMLLZSHBQDCCGP-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1C=NSC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 246.01328453g/mol
• Monoisotopic Mass: 246.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 113Ų

Additional information on 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide

Introduction to Compound with CAS No. 2224315-07-3 and Product Name: 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide

Compound with the CAS number 2224315-07-3 and the product name 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates key functional groups that make it a promising candidate for further investigation in various therapeutic areas.

The ethenesulfonyl moiety in the molecular structure of 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide is particularly noteworthy. This group is known for its ability to interact with biological targets in a manner that can modulate biological pathways. The presence of this moiety suggests that the compound may exhibit properties such as inhibitory activity against specific enzymes or receptors, which are critical for the development of new drugs. Additionally, the thiazole ring, another prominent feature of the compound, is a well-documented scaffold in medicinal chemistry due to its versatility and biocompatibility.

Recent research has highlighted the importance of 1,2-thiazole derivatives in the development of novel therapeutic agents. These derivatives have shown promise in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of atoms in the 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide molecule allows for interactions with biological systems that could lead to significant therapeutic benefits. For instance, studies have indicated that thiazole-based compounds can interfere with bacterial cell wall synthesis, making them effective against certain resistant strains.

In addition to its structural significance, 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide has been studied for its potential role in addressing unmet medical needs. The compound's ability to engage with multiple biological targets makes it a versatile tool for drug discovery. Researchers have been particularly interested in its potential as an intermediate in synthesizing more complex molecules that could target specific diseases more effectively. The compound's solubility and stability under various conditions also make it an attractive candidate for further exploration.

The synthesis of 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide involves a series of well-defined chemical reactions that highlight the expertise required to produce such molecules. The process typically begins with the preparation of key intermediates that are then coupled together using advanced coupling techniques. The final product is characterized using spectroscopic methods to ensure its purity and structural integrity. This rigorous approach underscores the importance of precision in pharmaceutical chemistry and underscores why compounds like this are so valuable.

Current research trends indicate that 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide could play a crucial role in next-generation drug development strategies. For example, studies have explored its potential as a lead compound for designing inhibitors targeting specific enzymes involved in metabolic disorders. The compound's unique structural features allow it to mimic natural substrates or bind to allosteric sites on enzymes, thereby modulating their activity. Such mechanisms are essential for developing drugs that can effectively treat complex diseases without significant side effects.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents like 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide. This investment is driven by the need for innovative solutions to address emerging health challenges and improve patient outcomes. The compound's potential as a building block for more complex molecules makes it particularly valuable for drug discovery efforts. As research progresses, it is likely that we will see more derivatives and analogs of this compound being developed and tested.

In conclusion, 3-(ethenesulfonyl)-N-(1,2-thiazol-4-yl)propanamide, with its CAS number 2224315-07-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further investigation and development. As research continues to uncover new therapeutic possibilities, compounds like this will continue to play a vital role in addressing some of the most pressing medical challenges of our time.